1-(naphthalen-2-yl)piperidine
Overview
Description
1-(Naphthalen-2-yl)piperidine is a heterocyclic organic compound which is composed of a piperidine ring fused to a naphthalene ring. It is an important synthetic intermediate used in a range of organic reactions and is also used in the synthesis of various pharmaceuticals. This compound has a wide range of applications in medicinal and pharmaceutical chemistry.
Mechanism of Action
1-(Naphthalen-2-yl)piperidine is a heterocyclic organic compound which is capable of undergoing a range of reactions. The most commonly observed reaction is a nucleophilic aromatic substitution, in which the piperidine ring acts as a nucleophile and reacts with an aromatic compound, such as a naphthalene. This reaction is usually catalyzed by an acid or base, and can be used to synthesize a wide variety of compounds. Additionally, the compound can also undergo a range of other reactions, such as a Mannich reaction, a Williamson ether synthesis, and a nucleophilic substitution.
Biochemical and Physiological Effects
1-(Naphthalen-2-yl)piperidine has not been extensively studied for its biochemical and physiological effects. However, it is known to be a substrate in the synthesis of various pharmaceuticals, such as analgesics, anti-inflammatory drugs, and antibiotics. Additionally, it has been used in the synthesis of various polymers, such as polyurethanes and polyesters.
Advantages and Limitations for Lab Experiments
1-(Naphthalen-2-yl)piperidine has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of using this compound is its availability, as it is widely available and can be easily synthesized from a variety of starting materials. Additionally, it is a relatively inexpensive compound and is relatively stable in a variety of conditions. However, one of the main limitations of this compound is its reactivity, as it is capable of undergoing a range of reactions, and can be difficult to control in some cases.
Future Directions
1-(Naphthalen-2-yl)piperidine has a wide range of potential applications in medicinal and pharmaceutical chemistry. Future research could focus on the development of more efficient synthetic methods for the production of this compound, as well as the development of new pharmaceuticals and polymers which utilize this compound as a substrate. Additionally, further research could also focus on the biochemical and physiological effects of this compound, as well as its potential uses in drug delivery systems.
Synthesis Methods
1-(Naphthalen-2-yl)piperidine can be synthesized by various methods including the use of a Williamson ether synthesis, a nucleophilic aromatic substitution, and a Mannich reaction. The Williamson ether synthesis involves the alkylation of an alcohol with an alkyl halide, followed by a nucleophilic substitution with a piperidine ring. The nucleophilic aromatic substitution involves the reaction of a piperidine ring with an aromatic compound, such as a naphthalene. Finally, the Mannich reaction involves the reaction of an aldehyde or ketone with an amine and a carbonyl compound, such as a naphthalene.
Scientific Research Applications
1-(Naphthalen-2-yl)piperidine has been used in a variety of scientific research applications. It has been used as a substrate in the synthesis of various pharmaceuticals, such as analgesics, anti-inflammatory drugs, and antibiotics. It has also been used in the synthesis of various polymers, such as polyurethanes and polyesters. Additionally, it has been used in the synthesis of various other organic compounds, such as dyes, pigments, and surfactants.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(naphthalen-2-yl)piperidine involves the reaction of 2-naphthylamine with piperidine in the presence of a suitable catalyst.", "Starting Materials": [ "2-naphthylamine", "piperidine", "catalyst" ], "Reaction": [ "Step 1: Dissolve 2-naphthylamine in a suitable solvent such as ethanol or methanol.", "Step 2: Add piperidine to the solution and stir the mixture at room temperature for several hours.", "Step 3: Add a suitable catalyst such as palladium on carbon or Raney nickel to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for several hours.", "Step 5: Cool the reaction mixture and filter off any solid material.", "Step 6: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 7: Purify the crude product by recrystallization or column chromatography to obtain pure 1-(naphthalen-2-yl)piperidine." ] } | |
CAS RN |
5465-85-0 |
Product Name |
1-(naphthalen-2-yl)piperidine |
Molecular Formula |
C15H17N |
Molecular Weight |
211.3 |
Purity |
95 |
Origin of Product |
United States |
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